Cas no 2109-12-8 (Phenol,2,4,6-triiodo-3-methyl-)

Phenol,2,4,6-triiodo-3-methyl- structure
2109-12-8 structure
Product Name:Phenol,2,4,6-triiodo-3-methyl-
CAS No:2109-12-8
MF:C7H5I3O
MW:485.827419042587
CID:290783
PubChem ID:75021
Update Time:2025-04-19

Phenol,2,4,6-triiodo-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,4,6-triiodo-3-methyl-
    • 2,4,6-triiodo-3-methylphenol
    • 2,4,6-Triiodo-m-cresol
    • m-Cresol, 2,4,6-triiodo-
    • EINECS 218-294-6
    • NS00044844
    • DTXSID80175321
    • 2109-12-8
    • SCHEMBL7929422
    • Phenol, 2,4,6-triiodo-3-methyl-
    • K5AKR6ZJ97
    • Inchi: 1S/C7H5I3O/c1-3-4(8)2-5(9)7(11)6(3)10/h2,11H,1H3
    • InChI Key: IJHNNLYYEMRGLR-UHFFFAOYSA-N
    • SMILES: IC1C(=C(C=C(C=1C)I)I)O

Computed Properties

  • Exact Mass: 485.74605
  • Monoisotopic Mass: 485.747
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 3.9

Experimental Properties

  • Density: 2.851
  • Boiling Point: 328.2°C at 760 mmHg
  • Flash Point: 152.3°C
  • Refractive Index: 1.783
  • PSA: 20.23
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